Cas no 1000532-32-0 (3-(4-fluoro-3-methoxyphenyl)propan-1-amine)
3-(4-fluoro-3-methoxyphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanamine, 4-fluoro-3-methoxy-
- 3-(4-fluoro-3-methoxyphenyl)propan-1-amine
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- Inchi: 1S/C10H14FNO/c1-13-10-7-8(3-2-6-12)4-5-9(10)11/h4-5,7H,2-3,6,12H2,1H3
- InChI Key: QCFWEBWBHBSCGW-UHFFFAOYSA-N
- SMILES: C1(CCCN)=CC=C(F)C(OC)=C1
Experimental Properties
- Density: 1.073±0.06 g/cm3(Predicted)
- Boiling Point: 275.8±30.0 °C(Predicted)
- pka: 10.11±0.10(Predicted)
3-(4-fluoro-3-methoxyphenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846530-1g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-5g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 5g |
$2235.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-10g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 10g |
$3315.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-0.05g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-0.1g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-0.25g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-0.5g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-1.0g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1846530-2.5g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1846530-5.0g |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine |
1000532-32-0 | 5g |
$2858.0 | 2023-05-26 |
3-(4-fluoro-3-methoxyphenyl)propan-1-amine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-(4-fluoro-3-methoxyphenyl)propan-1-amine
3-(4-Fluoro-3-methoxyphenyl)propan-1-amine: An Overview of a Promising Compound (CAS No. 1000532-32-0)
3-(4-Fluoro-3-methoxyphenyl)propan-1-amine (CAS No. 1000532-32-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, characterized by its 4-fluoro and 3-methoxy substituents on the phenyl ring, exhibits a diverse range of biological activities, making it a subject of extensive research.
The chemical structure of 3-(4-fluoro-3-methoxyphenyl)propan-1-amine consists of a propylamine chain attached to a substituted phenyl ring. The presence of the fluorine atom and the methoxy group imparts specific physicochemical properties that influence its biological behavior. Fluorine substitution, in particular, is known to enhance metabolic stability and improve pharmacokinetic profiles, which are crucial factors in drug development.
Recent studies have explored the potential of 3-(4-fluoro-3-methoxyphenyl)propan-1-amine as a lead compound for various therapeutic applications. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, sleep, and appetite, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preliminary findings suggest that 3-(4-fluoro-3-methoxyphenyl)propan-1-amine may exhibit selective binding to certain serotonin receptor subtypes, potentially offering a novel approach to treating these conditions.
In addition to its potential as a serotonin receptor modulator, 3-(4-fluoro-3-methoxyphenyl)propan-1-amine has also been investigated for its antinociceptive properties. Pain management remains a significant challenge in clinical practice, and the development of new analgesic agents is an ongoing area of research. Studies have shown that this compound may possess analgesic effects through mechanisms involving the central nervous system, potentially providing an alternative to existing pain medications with fewer side effects.
The pharmacological profile of 3-(4-fluoro-3-methoxyphenyl)propan-1-amine has been further elucidated through in vitro and in vivo experiments. In vitro assays have demonstrated its ability to interact with specific receptors and enzymes, while animal models have provided insights into its efficacy and safety. These studies have highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for successful drug development.
The structural flexibility of 3-(4-fluoro-3-methoxyphenyl)propan-1-amine also makes it an attractive candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding modes and optimize its interactions with target proteins. These approaches have led to the identification of key structural features that contribute to its biological activity, guiding the rational design of more potent and selective analogs.
In conclusion, 3-(4-fluoro-3-methoxyphenyl)propan-1-amine (CAS No. 1000532-32-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds the potential to contribute significantly to the development of new treatments for various medical conditions.
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